2-Ethyl-1-methylpiperazine
Description
2-Ethyl-1-methylpiperazine is an organic compound with the formula C7H16N2 . It belongs to the class of piperazine derivatives, which are widely used in various fields of research and industry.
Synthesis Analysis
The synthesis of 2-substituted chiral piperazines involves the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions . The key step includes aza-Michael addition between diamine and the in situ generated sulfonium salt .Molecular Structure Analysis
The molecular structure of 2-Ethyl-1-methylpiperazine is represented by the linear formula C7H16N2 . The InChI code is 1S/C7H16N2/c1-3-7-6-8-4-5-9(7)2/h7-8H,3-6H2,1-2H3 and the InChI key is AWZLXVAPLHUDSY-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2-Ethyl-1-methylpiperazine is a liquid at room temperature . It has a molecular weight of 128.22 .Scientific Research Applications
Pharmacology
2-Ethyl-1-methylpiperazine: is a derivative of the piperazine family, which is known for its wide range of biological and pharmaceutical activities . It plays a crucial role in the synthesis of various drugs, contributing to the development of medications with anxiolytic, antiviral, cardioprotective, anticancer, and antidepressant properties .
Material Science
In material science, 2-Ethyl-1-methylpiperazine can be utilized as a precursor or a polymerization agent for creating novel materials. Its unique chemical structure allows it to be incorporated into polymers to enhance their properties, such as flexibility, durability, and chemical resistance .
Chemical Synthesis
This compound serves as a valuable intermediate in organic synthesis. It is involved in the cyclization of 1,2-diamine derivatives with sulfonium salts, leading to the formation of various piperazine derivatives with potential applications in different chemical industries .
Biochemistry
2-Ethyl-1-methylpiperazine: may be used as a building block in biochemistry, particularly in the study of enzymes and proteins. Its ability to form stable compounds with other molecules makes it a candidate for enzyme inhibition studies, which are crucial for understanding metabolic pathways and designing drugs .
Industrial Uses
Industrially, 2-Ethyl-1-methylpiperazine finds applications in the manufacture of plastics, resins, pesticides, and brake fluids. It is also used as a solvent and an intermediate in various industrial processes .
Environmental Applications
In environmental science, 2-Ethyl-1-methylpiperazine could be explored for its potential in lignin recovery from biomass, which is a step towards sustainable chemical feedstock production. Its properties may also be harnessed in the development of environmentally friendly solvents and materials .
properties
IUPAC Name |
2-ethyl-1-methylpiperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2/c1-3-7-6-8-4-5-9(7)2/h7-8H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWZLXVAPLHUDSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CNCCN1C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70619481 |
Source
|
| Record name | 2-Ethyl-1-methylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70619481 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-1-methylpiperazine | |
CAS RN |
4791-32-6 |
Source
|
| Record name | 2-Ethyl-1-methylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70619481 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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